rac-tert-butyl (3aR,6aR)-3a-(trifluoromethyl)-octahydropyrrolo[3,4-c]pyrrole-2-carboxylate hydrochloride

• Molecular Formula: C12H20ClF3N2O2
• Molecular Weight: 316.75 g/mol
• IUPAC Name: tert-butyl (3aS,6aS)-3a-(trifluoromethyl)-1,2,3,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carboxylate;hydrochloride
• InChI: InChI=1S/C12H19F3N2O2.ClH/c1-10(2,3)19-9(18)17-5-8-4-16-6-11(8,7-17)12(13,14)15;/h8,16H,4-7H2,1-3H3;1H/t8-,11-;/m0./s1
• InChI Key: AXQPTUMUPMOELT-RWHJDYSMSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@@H]2CNC[C@@]2(C1)C(F)(F)F.Cl
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2CNCC2(C1)C(F)(F)F.Cl

Description

rac-tert-butyl (3aR,6aR)-3a-(trifluoromethyl)-octahydropyrrolo[3,4-c]pyrrole-2-carboxylate hydrochloride: is a synthetic compound with a complex structure It is characterized by the presence of a trifluoromethyl group, which is known for its significant impact on the compound’s chemical properties

Preparation Methods

The synthesis of rac-tert-butyl (3aR,6aR)-3a-(trifluoromethyl)-octahydropyrrolo[3,4-c]pyrrole-2-carboxylate hydrochloride involves several steps. The process typically starts with the preparation of the core octahydropyrrolo[3,4-c]pyrrole structure, followed by the introduction of the trifluoromethyl group and the tert-butyl ester. The final step involves the formation of the hydrochloride salt to enhance the compound’s stability and solubility.

Synthetic Routes: The synthesis begins with the cyclization of appropriate precursors to form the octahydropyrrolo[3,4-c]pyrrole core.

Reaction Conditions: The reactions are typically carried out under controlled conditions, including specific temperatures, solvents, and catalysts to ensure high yield and purity.

Industrial Production Methods: Industrial production may involve scaling up the laboratory synthesis with optimizations to improve efficiency and reduce costs.

Chemical Reactions Analysis

rac-tert-butyl (3aR,6aR)-3a-(trifluoromethyl)-octahydropyrrolo[3,4-c]pyrrole-2-carboxylate hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can undergo oxidation reactions, particularly at the trifluoromethyl group, leading to the formation of trifluoromethyl ketones or alcohols.

Reduction: Reduction reactions can target the carbonyl groups, converting them into alcohols or amines.

Substitution: The compound can participate in nucleophilic substitution reactions, where the trifluoromethyl group can be replaced by other nucleophiles.

Common Reagents and Conditions: Common reagents include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium azide.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

rac-tert-butyl (3aR,6aR)-3a-(trifluoromethyl)-octahydropyrrolo[3,4-c]pyrrole-2-carboxylate hydrochloride has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound’s unique structure makes it a valuable tool in studying enzyme interactions and protein-ligand binding.

Industry: The compound is used in the development of new materials with unique properties, such as enhanced stability and reactivity.

Mechanism of Action

The mechanism of action of rac-tert-butyl (3aR,6aR)-3a-(trifluoromethyl)-octahydropyrrolo[3,4-c]pyrrole-2-carboxylate hydrochloride involves its interaction with specific molecular targets. The trifluoromethyl group plays a crucial role in enhancing the compound’s binding affinity to its targets, which can include enzymes, receptors, and other proteins . The compound’s effects are mediated through the modulation of these targets, leading to changes in cellular processes and pathways .

Comparison with Similar Compounds

rac-tert-butyl (3aR,6aR)-3a-(trifluoromethyl)-octahydropyrrolo[3,4-c]pyrrole-2-carboxylate hydrochloride can be compared with other similar compounds, such as:

tert-butyl (3aR,6aR)-3a-(trifluoromethyl)-octahydropyrrolo[3,4-c]pyrrole-2-carboxylate: This compound lacks the hydrochloride salt, which may affect its solubility and stability.

tert-butyl (3aR,6aR)-3a-(methyl)-octahydropyrrolo[3,4-c]pyrrole-2-carboxylate: This compound has a methyl group instead of a trifluoromethyl group, resulting in different chemical properties and reactivity.

tert-butyl (3aR,6aR)-3a-(trifluoromethyl)-hexahydropyrrolo[3,4-c]pyrrole-2-carboxylate: This compound has a hexahydro structure, which may influence its biological activity and interactions.

These comparisons highlight the unique features of this compound, particularly its trifluoromethyl group and hydrochloride salt, which contribute to its distinct chemical and biological properties.